Cas no 1006469-07-3 (2-(4-Chloro-3,5-bis-difluoromethyl-pyrazol-1-yl)-ethylamine)

• Product name: 2-(4-Chloro-3,5-bis-difluoromethyl-pyrazol-1-yl)-ethylamine
• CAS No: 1006469-07-3
• MF: C₇H₈ClF₄N₃
• MW: 245.605134010315
• CID: 3059820
• PubChem ID: 19621830

2-(4-Chloro-3,5-bis-difluoromethyl-pyrazol-1-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3,5-bis-difluoromethyl-pyrazol-1-yl)-ethylamine
• 2-[4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine
• 2-(4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-yl)ethan-1-amine
• 1006469-07-3
• STK350056
• C7H8ClF4N3
• AKOS000311998
• 2-[4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]ethanamine

• Inchi： InChI=1S/C7H8ClF4N3/c8-3-4(6(9)10)14-15(2-1-13)5(3)7(11)12/h6-7H,1-2,13H2
• InChI Key： OEDNSCWKLABRAX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 245.034288g/mol
• Monoisotopic Mass: 245.034288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų
• XLogP3: 1.2
• Molecular Weight: 245.6g/mol